Cas no 2025777-53-9 (2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro-)

• Product Name: 2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro-
• CAS No: 2025777-53-9
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 5254496
• Update Time: 2025-08-03

2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro-

• Inchi： 1S/C9H11NO4S/c10-15(11,12)8-4-1-3-7-9(8)14-6-2-5-13-7/h1,3-4H,2,5-6H2,(H2,10,11,12)
• InChI Key： XMIQVXBIVLAUDF-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(S(N)(=O)=O)=C2OCCC1

Additional information on 2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro-

2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro (CAS No. 2025777-53-9)

The compound 2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro (CAS No. 2025777-53-9) is a structurally unique organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and advanced materials. The benzodioxepin framework within its structure contributes to its aromatic stability and electronic properties, making it a promising candidate for applications in optoelectronics and drug delivery systems.

Recent studies have highlighted the importance of sulfonamide groups in modulating the physicochemical properties of organic compounds. The sulfonamide group in this compound not only enhances its solubility in polar solvents but also imparts biocompatibility, making it suitable for biomedical applications. Researchers have explored its potential as a drug carrier due to its ability to encapsulate hydrophobic drugs and release them in a controlled manner. This property has been validated through in vitro experiments, where the compound demonstrated sustained drug release over a period of several weeks.

The benzodioxepin moiety in this compound plays a crucial role in determining its electronic characteristics. The conjugated system within the benzodioxepin ring allows for efficient charge transport, which is essential for applications in organic electronics. Recent advancements in thin-film transistor technology have utilized similar frameworks to achieve higher carrier mobility and improved device performance. By incorporating 2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro, researchers aim to develop next-generation flexible electronics with enhanced stability and efficiency.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the scalability of the synthesis but also aligns with the principles of green chemistry by minimizing waste generation.

Environmental impact assessments have also been conducted on this compound to evaluate its biodegradability and toxicity profiles. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. Furthermore, its biodegradation pathways suggest that it can be effectively metabolized by microbial communities under aerobic conditions. These findings are particularly relevant for industries seeking eco-friendly alternatives for their chemical processes.

The application of 2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro extends beyond traditional chemical sectors into emerging areas such as nanotechnology and renewable energy. For instance, it has been explored as a stabilizing agent in perovskite solar cells due to its ability to passivate surface defects and enhance photovoltaic performance. Recent studies have reported power conversion efficiencies exceeding 20% when this compound is incorporated into cell architectures.

In conclusion, 2H-1,5-Benzodioxepin-6-sulfonamide, 3,4-dihydro (CAS No. 2025777-53-9) represents a versatile compound with multifaceted applications across diverse industries. Its unique structural features and favorable physicochemical properties make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play a pivotal role in shaping future advancements in materials science and pharmaceuticals.